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Introduction
Hsd17B13-IN-22 is a potent and selective inhibitor of 17β-Hydroxysteroid Dehydrogenase 13

(HSD17B13), a liver-specific, lipid droplet-associated enzyme implicated in the pathogenesis of

chronic liver diseases such as non-alcoholic fatty liver disease (NAFLD) and non-alcoholic

steatohepatitis (NASH).[1][2][3][4] Genetic studies have revealed that loss-of-function variants

in the HSD17B13 gene are protective against the progression of these diseases, highlighting

HSD17B13 as a promising therapeutic target.[2][5] Hsd17B13-IN-22, also known as BI-3231,

provides a critical pharmacological tool for investigating the role of HSD17B13 in lipid droplet

dynamics and its potential as a therapeutic intervention.[6][7][8]

These application notes provide detailed protocols for utilizing Hsd17B13-IN-22 to study its

effects on lipid droplet metabolism in hepatocytes.

Quantitative Data
The inhibitory activity of Hsd17B13-IN-22 (BI-3231) has been characterized in both

biochemical and cellular assays.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12369841?utm_src=pdf-interest
https://www.benchchem.com/product/b12369841?utm_src=pdf-body
https://journals.physiology.org/doi/abs/10.1152/ajpcell.00413.2023
https://pmc.ncbi.nlm.nih.gov/articles/PMC10047549/
https://scholars.houstonmethodist.org/en/publications/role-of-hsd17b13-in-the-liver-physiology-and-pathophysiology/
https://www.frontiersin.org/journals/molecular-biosciences/articles/10.3389/fmolb.2021.824776/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC10047549/
https://www.researchgate.net/figure/HSD17B13-promotes-the-accumulation-of-intracellular-lipid-droplets-and-causes-hepatocyte_fig3_360639276
https://www.benchchem.com/product/b12369841?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/acs.jmedchem.2c01884
https://pubmed.ncbi.nlm.nih.gov/38223924/
https://www.medchemexpress.com/bi-3231.html
https://www.benchchem.com/product/b12369841?utm_src=pdf-body
https://www.benchchem.com/product/b12369841?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12369841?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Assay Type Target IC50 Reference

Biochemical Assay
Human HSD17B13

(hHSD17B13)
1 nM [8]

Biochemical Assay
Mouse HSD17B13

(mHSD17B13)
13 nM [8]

Cellular Assay
Human HSD17B13

(hHSD17B13)
Double-digit nM [6]

Signaling Pathway
HSD17B13 is involved in hepatic lipid metabolism and its expression is regulated by key

transcription factors. Inhibition of HSD17B13 by Hsd17B13-IN-22 is expected to modulate

downstream lipid metabolic pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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